1-(3-fluorobenzyl)-4-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]piperazine

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-[(3-methyl-1-phenylpyrazol-4-yl)methyl]piperazine
• InChI: InChI=1S/C22H25FN4/c1-18-20(17-27(24-18)22-8-3-2-4-9-22)16-26-12-10-25(11-13-26)15-19-6-5-7-21(23)14-19/h2-9,14,17H,10-13,15-16H2,1H3
• InChI Key: AHWMRBKACNICCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CN2CCN(CC2)CC3=CC(=CC=C3)F)C4=CC=CC=C4
• Molecular Formula: C22H25FN4
• Molecular Weight: 364.5 g/mol

Description

1-(3-fluorobenzyl)-4-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized using various methods and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzyl)-4-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]piperazine is not fully understood. However, it has been reported to act as a dopamine D2 receptor antagonist and a sigma-1 receptor agonist. These receptors are involved in various physiological processes, including neurotransmission, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. In preclinical studies, it has shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been reported to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-fluorobenzyl)-4-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]piperazine in lab experiments is its potential therapeutic applications. It has shown promising results in preclinical studies, making it a potential candidate for further research. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for the research of 1-(3-fluorobenzyl)-4-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]piperazine. One of the potential directions is to further investigate its anticancer properties and its potential use in cancer therapy. Another direction is to explore its potential use in treating neurological disorders, such as schizophrenia and Alzheimer's disease. Additionally, further research is needed to understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-(3-fluorobenzyl)-4-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]piperazine has been reported using different methods. One of the most commonly used methods is the reaction of 3-methyl-1-phenyl-1H-pyrazol-4-amine with 3-fluorobenzyl chloride in the presence of sodium carbonate and N,N-dimethylformamide. The resulting intermediate is then treated with piperazine in the presence of sodium hydride to obtain the final product.

Scientific Research Applications

1-(3-fluorobenzyl)-4-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]piperazine has shown potential therapeutic applications in various scientific research studies. It has been reported to have anticancer, antipsychotic, and anti-inflammatory properties. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models.